molecular formula C7H14N2O B6203809 N-(azetidin-3-yl)-N-methylpropanamide CAS No. 1489654-01-4

N-(azetidin-3-yl)-N-methylpropanamide

Cat. No. B6203809
CAS RN: 1489654-01-4
M. Wt: 142.2
InChI Key:
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Description

“N-(azetidin-3-yl)-N-methylpropanamide” is a chemical compound. It is also known as N-(Azetidin-3-yl)-N-methyl-acetamide hydrochloride . The CAS Number of this compound is 935668-15-8 . It has a molecular weight of 164.63 .


Synthesis Analysis

The synthesis of azetidine derivatives has been accomplished via the alkylation of primary amines with in situ generated bis-triflates of 2-substituted-1,3-propanediols . A one-pot synthesis of nitrogen-containing heterocycles from alkyl dihalides and primary amines and hydrazines occurs under microwave irradiation via a simple and efficient cyclocondensation in an alkaline aqueous medium .


Molecular Structure Analysis

The InChI code for this compound is 1S/C6H12N2O.ClH/c1-5(9)8(2)6-3-7-4-6;/h6-7H,3-4H2,1-2H3;1H . This code provides a unique representation of the molecular structure of the compound.


Chemical Reactions Analysis

The synthesis of new heterocyclic amino acid derivatives containing azetidine rings was described. The starting (N-Boc-azetidin-3-ylidene)acetate was obtained from (N-Boc)azetidin-3-one by the DBU-catalysed Horner–Wadsworth–Emmons reaction, followed by aza-Michael addition with NH-heterocycles to yield the target functionalised 3-substituted 3-(acetoxymethyl)azetidines .


Physical And Chemical Properties Analysis

The compound is a solid at room temperature .

Safety and Hazards

The compound has been classified under GHS07 for safety . The hazard statements include H302, H315, H319, H335 . Precautionary measures include P261, P305, P338, P351 .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for N-(azetidin-3-yl)-N-methylpropanamide involves the reaction of azetidine with N-methylpropanamide in the presence of a suitable reagent.", "Starting Materials": [ "Azetidine", "N-methylpropanamide" ], "Reaction": [ "Step 1: Azetidine is reacted with a suitable reagent to form the azetidine intermediate.", "Step 2: The azetidine intermediate is then reacted with N-methylpropanamide to form N-(azetidin-3-yl)-N-methylpropanamide.", "Step 3: The product is purified and isolated using standard techniques such as column chromatography or recrystallization." ] }

CAS RN

1489654-01-4

Product Name

N-(azetidin-3-yl)-N-methylpropanamide

Molecular Formula

C7H14N2O

Molecular Weight

142.2

Purity

95

Origin of Product

United States

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